2-[4-(2-chlorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2-chlorophenyl)methyl]-1-[(2-fluoro-4-methoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H26ClFN2O2/c1-27-19-7-6-17(21(23)12-19)14-25-10-9-24(15-18(25)8-11-26)13-16-4-2-3-5-20(16)22/h2-7,12,18,26H,8-11,13-15H2,1H3
• InChI Key: CIHMLHFRAPXBFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2CCO)CC3=CC=CC=C3Cl)F
• Molecular Formula: C21H26ClFN2O2
• Molecular Weight: 392.9 g/mol

Description

2-[4-(2-chlorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[4-(2-chlorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been reported to interact with various receptors such as 5-HT1A, 5-HT2A, and D2 receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in animal models. It has been reported to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its anxiolytic, antidepressant, and antipsychotic effects. The compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(2-chlorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol in lab experiments is its potential therapeutic applications in various fields. The compound has been shown to exhibit anxiolytic, antidepressant, and antipsychotic properties in animal models, which makes it a promising candidate for drug development. However, one of the limitations of using the compound in lab experiments is its limited availability. The synthesis of the compound is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 2-[4-(2-chlorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol. One of the directions is to investigate its potential use in the treatment of Alzheimer's disease and schizophrenia. The compound has been shown to exhibit neuroprotective effects and may have therapeutic potential in these conditions. Another direction is to study the compound's mechanism of action in more detail to better understand its pharmacological properties. Additionally, further research is needed to optimize the synthesis method and increase the availability of the compound for scientific research purposes.
Conclusion
This compound is a chemical compound that has potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. Its synthesis method has been reported in the literature and has been used to synthesize the compound for scientific research purposes. The exact mechanism of action of the compound is not fully understood, but it has been suggested to modulate the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. The compound has been shown to exhibit anxiolytic, antidepressant, and antipsychotic properties in animal models and may have therapeutic potential in the treatment of Alzheimer's disease and schizophrenia. Future research directions include investigating the compound's mechanism of action in more detail, optimizing the synthesis method, and increasing the availability of the compound for scientific research purposes.

Synthesis Methods

The synthesis of 2-[4-(2-chlorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol involves the reaction of 2-chlorobenzylamine with 2-fluoro-4-methoxybenzaldehyde in the presence of a reducing agent. The resulting Schiff base is then reduced with sodium borohydride to yield the desired compound. This method has been reported in the literature and has been used to synthesize the compound for scientific research purposes.

Scientific Research Applications

2-[4-(2-chlorobenzyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been reported to exhibit anxiolytic, antidepressant, and antipsychotic properties in animal models. The compound has also been evaluated for its potential use in the treatment of Alzheimer's disease and schizophrenia.